The Historical Use of Atropine Sulfate in Physiological Research: An In-Depth Technical Guide
The Historical Use of Atropine Sulfate in Physiological Research: An In-Depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals
Introduction
Atropine (B194438) sulfate (B86663), a tropane (B1204802) alkaloid derived from plants of the Solanaceae family, such as Atropa belladonna, has played a pivotal role in the history of physiological research.[1][2] Its profound and varied effects on the autonomic nervous system have made it an invaluable tool for elucidating fundamental physiological mechanisms. This technical guide provides an in-depth exploration of the historical use of atropine sulfate in physiological research, detailing key experiments, quantitative data, and the evolution of our understanding of its mechanism of action.
Early History and Isolation
The mydriatic properties of belladonna extracts have been known for centuries. However, it was not until 1831 that the German pharmacist Heinrich F. G. Mein successfully isolated the active principle in pure crystalline form, which he named atropine.[2] The complete chemical synthesis of atropine was later achieved by Richard Willstätter in 1901.[2] These developments paved the way for standardized and quantitative physiological experimentation.
Foundational Experiments in Physiology
The latter half of the 19th century saw pioneering physiologists utilize atropine to unravel the intricacies of the nervous control of various bodily functions. These early experiments, though lacking the sophistication of modern techniques, laid the groundwork for our current understanding of autonomic pharmacology.
The Cardiovascular System: Unraveling Vagal Inhibition
One of the most significant early applications of atropine was in the study of the nervous control of the heart. The prevailing theory, established by the Weber brothers in 1845, was that stimulation of the vagus nerve inhibited the heart's action.
In 1867, Albert von Bezold and Bloebaum conducted landmark experiments that demonstrated atropine's ability to block the cardiac effects of vagal stimulation.[1][2]
Experimental Protocol: Bezold and Bloebaum's Vagus Nerve Stimulation Experiment (1867)
-
Methodology:
-
The animal was anesthetized.
-
The vagus nerve in the neck was surgically exposed and isolated.
-
A stimulating electrode was applied to the distal end of the cut vagus nerve.
-
The heart rate was recorded, likely using a kymograph, a device that graphically records physiological changes over time.[3]
-
A baseline heart rate was established.
-
The vagus nerve was electrically stimulated, and the resulting decrease in heart rate (bradycardia) was recorded.
-
Atropine sulfate was then administered to the animal. The exact dosage and route of administration in these early experiments are not consistently documented in readily available sources.
-
After a period, the vagus nerve was stimulated again with the same intensity.
-
-
Observation: Following the administration of atropine, stimulation of the vagus nerve no longer produced a slowing of the heart rate. This demonstrated that atropine antagonized the inhibitory effect of the vagus nerve on the heart.
Quantitative Data from Historical Cardiovascular Experiments
| Experiment | Animal Model | Atropine Sulfate Dose | Baseline Heart Rate (beats/min) | Heart Rate after Vagal Stimulation (beats/min) | Heart Rate after Atropine + Vagal Stimulation (beats/min) |
| Vagal Inhibition of the Heart (circa 1900) | Dog | Not specified | 120 | 40 | 118 |
Note: This table is a representative summary based on descriptions of experiments from the period and not a direct reproduction of data from a single historical publication.
Glandular Secretion: The Role of the Chorda Tympani
In 1872, Rudolf Heidenhain investigated the nervous control of salivary secretion. He demonstrated that stimulation of the chorda tympani, a branch of the facial nerve, caused a copious flow of saliva from the submaxillary gland. He then used atropine to probe the mechanism of this secretion.
Experimental Protocol: Heidenhain's Salivary Secretion Experiment (1872)
-
Animal Model: Dogs were commonly used for these types of physiological experiments.
-
Methodology:
-
The dog was anesthetized.
-
The chorda tympani nerve was exposed and prepared for electrical stimulation.
-
A cannula was inserted into the duct of the submaxillary gland to collect and measure the volume of secreted saliva.
-
A baseline (resting) salivary flow was recorded.
-
The chorda tympani was electrically stimulated, and the resulting increase in salivary flow was measured.
-
Atropine sulfate was administered to the animal.
-
The chorda tympani was stimulated again with the same intensity.
-
-
Observation: After the administration of atropine, stimulation of the chorda tympani no longer produced an increase in salivary secretion. This indicated that atropine blocked the secretomotor effects of the nerve on the salivary gland.
Quantitative Data from Historical Salivary Secretion Experiments
| Experiment | Animal Model | Atropine Sulfate Dose | Baseline Salivary Flow (drops/min) | Salivary Flow after Chorda Tympani Stimulation (drops/min) | Salivary Flow after Atropine + Chorda Tympani Stimulation (drops/min) |
| Chorda Tympani Stimulation (circa 1870s-1880s) | Dog | Not specified | ~0-1 | 15-20 | ~0-1 |
Note: This table is a representative summary based on descriptions of experiments from the period and not a direct reproduction of data from a single historical publication.
The Dawn of Receptor Theory: Understanding the Mechanism of Action
The groundbreaking experiments of the 19th century demonstrated what atropine did, but not how it did it. The turn of the 20th century saw a shift towards understanding the molecular basis of drug action, a field in which atropine continued to be a crucial tool.
Langley and the "Receptive Substance"
John Newport Langley, a British physiologist, conducted a series of elegant experiments in the late 19th and early 20th centuries that led him to propose the concept of a "receptive substance." He studied the antagonistic effects of pilocarpine (B147212) (a muscarinic agonist) and atropine on salivary secretion and the heart.
Langley observed that the effects of these drugs were not on the nerve endings themselves, as the responses persisted even after nerve degeneration. He postulated that there must be a specific substance on or in the cell that received the chemical stimulus and transmitted it to the contractile or secretory machinery of the cell. He found that atropine and pilocarpine appeared to compete for this same receptive substance.
Clark and the Quantitative Approach
Building on Langley's work, A.J. Clark, in the 1920s and 1930s, was one of the first to apply quantitative principles to the interaction of drugs with cells. In his seminal 1926 paper, "The Antagonism of Acetylcholine (B1216132) by Atropine," he meticulously measured the concentrations of acetylcholine required to produce a given contraction of isolated frog heart muscle in the absence and presence of various concentrations of atropine.
Clark's work demonstrated that the antagonism by atropine was reversible and competitive. He showed that the degree of inhibition depended on the concentration of atropine and could be overcome by increasing the concentration of acetylcholine. This work provided strong evidence for the law of mass action governing drug-receptor interactions and laid the foundation for modern receptor pharmacology.
The Modern Understanding: Atropine as a Competitive Antagonist of Muscarinic Acetylcholine Receptors
The historical research with atropine culminated in our modern understanding of its mechanism of action. Atropine is a competitive antagonist of acetylcholine and other muscarinic agonists at all five subtypes of muscarinic acetylcholine receptors (M1-M5).[4] It binds reversibly to these receptors without activating them, thereby preventing acetylcholine from binding and exerting its effects. This blockade of the parasympathetic nervous system accounts for atropine's diverse physiological effects, including increased heart rate, decreased salivary and bronchial secretions, and mydriasis.[5]
References
- 1. The antagonism of acetyl choline by atropine - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. eajem.com [eajem.com]
- 3. The first recordings of pharmacological effects - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Atropine augments cardiac contractility by inhibiting cAMP-specific phosphodiesterase type 4 - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Atropine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
